ethyl 5-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}-2-chlorobenzoate

• Molecular Formula: C22H23ClN4O3S2
• Molecular Weight: 491 g/mol
• IUPAC Name: ethyl 5-[[2-[[5-(benzylsulfanylmethyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-2-chlorobenzoate
• InChI: InChI=1S/C22H23ClN4O3S2/c1-3-30-21(29)17-11-16(9-10-18(17)23)24-20(28)14-32-22-26-25-19(27(22)2)13-31-12-15-7-5-4-6-8-15/h4-11H,3,12-14H2,1-2H3,(H,24,28)
• InChI Key: UYROYVZREVKSCV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)CSC2=NN=C(N2C)CSCC3=CC=CC=C3)Cl

Description

Ethyl 5-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}-2-chlorobenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The exact mechanism of action of the compound is not well understood, but it is believed to work by inhibiting certain enzymes or proteins in the body. This inhibition may lead to changes in cellular function, which could have therapeutic implications.
Biochemical and Physiological Effects:
Studies have shown that the compound has a range of biochemical and physiological effects in vitro. For example, it has been shown to inhibit the growth of certain cancer cells, and to have antibacterial and antifungal properties. However, more research is needed to fully understand the effects of the compound on different cell types and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 5-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}-2-chlorobenzoate in lab experiments is its potential as a drug candidate. However, there are also limitations to its use, including its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on ethyl 5-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}-2-chlorobenzoate. One area of interest is in developing new drug candidates based on the compound's structure. Another potential direction is in investigating the compound's effects on different cell types and in vivo. Additionally, researchers may explore the use of the compound in other areas of scientific research, such as materials science or environmental science.

Synthesis Methods

The compound can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis method involves the use of several intermediates, including 5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, which is then reacted with ethyl 2-chlorobenzoate and N-(2-chloroacetyl)-L-alanine ethyl ester to form the final product.

Scientific Research Applications

Ethyl 5-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}-2-chlorobenzoate has been studied for its potential applications in scientific research. One of the primary areas of interest is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate.